Dimethylisopropylsilane
Overview
Description
Dimethylisopropylsilane is a useful research compound. Its molecular formula is C5H13Si and its molecular weight is 101.24 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Flammable;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
1. Deposition of Cubic SiC Films
Dimethylisopropylsilane has been used in the deposition of cubic SiC films on silicon substrates. This process, involving low pressure organometallic chemical vapor deposition, allows the formation of cubic SiC films at significantly lower temperatures compared to other methods. This application is crucial in semiconductor technology (Boo et al., 1995).
2. Modifying Polyethylene Surfaces
Research has shown that polyethylene surfaces modified with this compound exhibit improved antiadhesive and antibacterial characteristics. This modification is particularly relevant in medical and water industries, where preventing bacterial cell attachment and biofilm formation is crucial (Kręgiel & Niedzielska, 2014).
3. Polysiloxane Networks
Polysiloxanes, including this compound variants, have been studied for their unique physical properties like high gas permeability. They are used in creating elastomers with specific properties, like strain-induced crystallization and controlled particle-elastomer interfaces. These applications are significant in materials science and engineering (Mark, 2004).
4. Environmental Impact of Siloxanes
Studies on the environmental distribution, migration, and degradation of siloxanes, including this compound derivatives, have been conducted. These studies are critical in understanding the environmental impact of these compounds, especially in urban settings like New York City (McKelvey et al., 2013).
5. Microbial Degradation
Research into the microbial degradation of this compound compounds, such as in the biodegradation of octamethylcyclotetrasiloxane, reveals their breakdown under certain conditions. This research is significant for understanding the lifecycle and environmental impact of these compounds (Grümping et al., 1999).
6. Biomedical Applications
The kinetics of bone cell organization and mineralization on materials with patterned surface chemistry, including those modified with this compound, have been studied. These materials guide the spatial distribution of cells, aiding in tissue engineering and regenerative medicine (Healy et al., 1996).
Safety and Hazards
Mechanism of Action
Action Environment
The action, efficacy, and stability of Dimethylisopropylsilane can be influenced by various environmental factors. For instance, it is known to be stable under normal temperatures but can decompose under high temperatures or exposure to light and oxygen . Safety precautions should be taken to avoid skin contact, inhalation, and exposure to fire .
Properties
InChI |
InChI=1S/C5H13Si/c1-5(2)6(3)4/h5H,1-4H3 | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMUIVDDMCZNNEJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)[Si](C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H13Si | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90498457 | |
Record name | Dimethyl(propan-2-yl)silyl | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90498457 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
101.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
18209-61-5 | |
Record name | Dimethyl(propan-2-yl)silyl | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90498457 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Dimethylisopropylsilane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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